Cas no 2229607-35-4 (2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid)

• Product Name: 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid
• CAS No: 2229607-35-4
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 6335360
• PubChem ID: 165706259
• Update Time: 2025-06-14

2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid
• 2229607-35-4
• 2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]butanoic acid
• EN300-1776665

• Inchi： 1S/C11H12N4O2/c1-2-9(11(16)17)8-3-4-10(13-5-8)15-7-12-6-14-15/h3-7,9H,2H2,1H3,(H,16,17)
• InChI Key： WBRADNCPPBELIF-UHFFFAOYSA-N
• SMILES： OC(C(C1C=NC(=CC=1)N1C=NC=N1)CC)=O

Computed Properties

• Exact Mass: 232.09602564g/mol
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.9Ų

Additional information on 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid

Comprehensive Overview of 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid (CAS No. 2229607-35-4): Properties, Applications, and Research Insights

In the realm of pharmaceutical and agrochemical research, 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid (CAS No. 2229607-35-4) has emerged as a compound of significant interest. This heterocyclic derivative, featuring a pyridine core linked to a 1,2,4-triazole moiety, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and material science applications. Researchers are increasingly focusing on its potential as a bioactive scaffold, particularly in the development of enzyme inhibitors and receptor modulators.

The structural complexity of 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid contributes to its versatility. The presence of both hydrogen bond acceptors (pyridine nitrogen) and hydrogen bond donors (triazole NH) enables interactions with biological targets, a feature highly sought after in medicinal chemistry. Recent studies highlight its role in modulating kinase activity, with particular attention to its potential applications in metabolic disorder research and anti-inflammatory therapies – areas currently dominating biomedical literature.

From a synthetic chemistry perspective, the CAS 2229607-35-4 compound presents interesting challenges and opportunities. The butanoic acid side chain offers a convenient handle for further derivatization, making it a valuable building block in combinatorial chemistry. Pharmaceutical companies are exploring its incorporation into small molecule libraries for high-throughput screening, especially targeting protein-protein interactions – a hot topic in current drug discovery paradigms.

Analytical characterization of 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid reveals interesting spectral properties. The compound shows distinct UV-Vis absorption characteristics due to its conjugated system, with potential applications in fluorescence-based assays. This feature aligns with growing interest in theranostic agents (therapeutic + diagnostic) – a trending research area combining treatment and monitoring capabilities.

In material science applications, the triazole-pyridine hybrid structure demonstrates notable coordination chemistry properties. Researchers are investigating its metal-binding capabilities for developing novel catalysts and luminescent materials. The compound's potential in energy storage systems is also being explored, coinciding with global emphasis on sustainable technologies and green chemistry initiatives.

The stability profile of CAS 2229607-35-4 under various conditions has become a subject of detailed study. Understanding its degradation pathways is crucial for formulation scientists working on drug delivery systems. This aspect gains additional importance considering current regulatory emphasis on forced degradation studies and ICH stability guidelines in pharmaceutical development.

Patent literature reveals growing intellectual property activity surrounding 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid derivatives. Several applications claim novel crystalline forms with improved bioavailability, reflecting the pharmaceutical industry's focus on polymorph screening – a critical step in modern preformulation studies. This aligns with frequent searches for "API characterization techniques" and "solid-state chemistry" in scientific databases.

Environmental fate studies of triazole-containing compounds like 2229607-35-4 are gaining attention due to increased regulatory scrutiny on persistent organic pollutants. Research into its biodegradation pathways and ecotoxicity profile addresses current concerns about green and sustainable chemistry – topics consistently ranking high in scientific search trends.

The compound's potential in agricultural chemistry is another active research area. Structural analogs have shown promise as plant growth regulators, coinciding with growing interest in sustainable agriculture solutions. This application domain frequently appears in searches related to "novel agrochemical scaffolds" and "crop protection chemistry."

From a commercial availability standpoint, 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutanoic acid is increasingly listed by specialty chemical suppliers, reflecting its rising importance in research and development. The compound's pricing and scale-up synthesis challenges are frequent topics in industrial chemistry forums, mirroring the broader pharmaceutical industry's focus on cost-effective synthesis routes.

Looking forward, the scientific community anticipates expanded applications for CAS 2229607-35-4 and its derivatives. Its unique structural features position it well for exploration in fragment-based drug discovery – a technique gaining traction in addressing undruggable targets. This aligns perfectly with current pharmaceutical industry priorities and frequent literature searches for "novel heterocyclic scaffolds in drug discovery."